Cas no 1226430-57-4 (5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1226430-57-4
• MF: C₁₈H₁₅N₅O₂S₂
• MW: 397.47400021553
• CID: 6296948
• PubChem ID: 49675904
• Update Time: 2025-09-24

5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
• 5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
• benzo[c][1,2,5]thiadiazol-5-yl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024511288
• F5496-1009
• 1226430-57-4
• 2,1,3-benzothiadiazol-5-yl-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone

• Inchi： 1S/C18H15N5O2S2/c24-18(12-3-4-13-14(10-12)22-27-21-13)23-7-5-11(6-8-23)16-19-20-17(26-16)15-2-1-9-25-15/h1-4,9-11H,5-8H2
• InChI Key： PNSMDECFQWKMTA-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=CC3C(C=2)=NSN=3)=O)CC1

Computed Properties

• Exact Mass: 397.06671709g/mol
• Monoisotopic Mass: 397.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines